N-(3,4-dimethoxyphenyl)-1-(pyridin-4-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-pyridin-4-yl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C21H22N4O3/c1-27-18-6-5-16(14-19(18)28-2)23-21(26)25-13-12-24-11-3-4-17(24)20(25)15-7-9-22-10-8-15/h3-11,14,20H,12-13H2,1-2H3,(H,23,26)
• InChI Key: KIWJEKKLCPQPLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)N2CCN3C=CC=C3C2C4=CC=NC=C4)OC
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-1-(pyridin-4-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Molecular Interactions

The structural analysis and molecular interactions of compounds related to N-(3,4-dimethoxyphenyl)-1-(pyridin-4-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide have been a subject of study. The synthesis and structural determination via single crystal X-ray diffraction studies of related compounds have been conducted to understand their crystalline structure and hydrogen bond interactions, which can offer insights into their potential applications in various fields, such as material science and pharmaceuticals (Prabhuswamy et al., 2016).

Photophysical and Electrochemical Properties

The photophysical and electrochemical properties of derivatives have been explored to understand their behavior under different conditions. Studies involving the synthesis of 4′-dimethoxyphenyl-(2,6-di-2-pyrazinyl) pyridines, characterized by various spectroscopic techniques and X-ray diffraction, highlighted their intermolecular interactions and photophysical properties. These insights are crucial for applications in fields like optoelectronics and material sciences (Golla et al., 2020).

Heterocyclic Compound Synthesis

The role of related compounds in the synthesis of various heterocyclic compounds has been significantly studied. These compounds serve as intermediates in the synthesis of diverse heterocyclic structures, which have implications in pharmaceuticals and material science. For instance, the utilization of propenone derivatives in the synthesis of cytotoxic heterocyclic compounds has been studied, highlighting their potential in drug development and other related fields (Mansour et al., 2020).

Complex Formation and Metal-Organic Frameworks

The compound and its derivatives have been studied for their ability to form complexes with metals, leading to the creation of metal-organic frameworks (MOFs). These MOFs have potential applications in catalysis, gas storage, and separation technologies due to their unique structural properties (Cati & Stoeckli-Evans, 2014).